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Compound of Interest

Compound Name: PF-05105679

Cat. No.: B609953

Application Notes: PF-05105679

Topic: Preparation of PF-05105679 for In Vitro Cell Culture Assays Audience: Researchers,
scientists, and drug development professionals.

Introduction

PF-05105679 is a potent and selective antagonist of the Transient Receptor Potential
Melastatin 8 (TRPM8) ion channel, with a reported ICso of 103 nM.[1] TRPMS, also known as
the cold and menthol receptor 1 (CMR1), is a nonselective cation channel activated by cold
temperatures (<28°C) and cooling agents like menthol.[2][3] Due to its role in cold sensation,
PF-05105679 has been developed as a potential analgesic for cold-related pain.[2][4] The
compound exhibits high selectivity (>100-fold) for TRPM8 over other receptors and ion
channels, including the closely related TRPA1 and TRPV1 channels.[1] Proper solubilization is
critical for accurate and reproducible results in cell-based assays. This document provides a
detailed protocol for dissolving and preparing PF-05105679 for use in cell culture applications.

Physicochemical and Solubility Data

Proper preparation of PF-05105679 begins with an understanding of its physical and chemical
properties. The compound is a white to off-white solid powder.[1][5] For cell culture
experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a
concentrated stock solution.
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Property Value Citations
Molecular Formula C26H21FN20s3 [1][5]
Molecular Weight 428.45 g/mol [1][5]
Appearance White to off-white solid [1][5]
Purity >98% (HPLC)

Up to 125 mg/mL (approx. 292

Solubility in DMSO
mM)

[11(5]6]1[7]

3 years at -20°C or 2 years at

Powder Storage
4°C

[11(51[7]

6 months at -80°C or 1 month

Solution Storage (DMSO)
at -20°C

[1105]718]

Experimental Protocols

This section details the step-by-step procedures for preparing stock and working solutions of

PF-05105679. All steps should be performed in a sterile environment (e.g., a laminar flow

hood) using aseptic techniques to prevent contamination.

PF-05105679 powder

¢ Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade (use a newly opened

bottle, as DMSO is hygroscopic)[1][5]

o Sterile, nuclease-free microcentrifuge tubes or cryovials

o Calibrated pipettes and sterile, filtered pipette tips

o \ortex mixer

» Ultrasonic water bath (optional, but recommended)[1][5][7]

 Sterile cell culture medium appropriate for your cell line
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

A 10 mM stock solution is a convenient concentration for most cell culture applications.

Equilibrate: Allow the PF-05105679 powder vial to reach room temperature before opening
to prevent condensation.

» Weigh: Accurately weigh out 1 mg of PF-05105679 powder and place it into a sterile
microcentrifuge tube.

o Calculate Solvent Volume: Use the following formula to determine the volume of DMSO
needed: Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration
(mM) Volume (pL) = (1 mg / 428.45 g/mol ) * 1,000,000 / 10 mM = 233.4 yL

e Dissolve: Add 233.4 pL of sterile, anhydrous DMSO to the microcentrifuge tube containing
the powder.

e Mix Thoroughly: Close the cap tightly and vortex the solution for 1-2 minutes until the powder
is fully dissolved. If particulates remain, sonicate the vial in a water bath for 5-10 minutes to
aid dissolution.[1] Visually inspect the solution against a light source to ensure it is clear and
free of precipitates.

e Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or
-20°C for up to 1 month.[1][5][7][8]

The final concentration of PF-05105679 will depend on the specific experiment and cell type.
The final concentration of DMSO in the culture medium should be kept low (typically <0.1%) to
avoid solvent-induced cytotoxicity.

e Thaw Stock Solution: Thaw one aliquot of the 10 mM PF-05105679 stock solution at room
temperature. Mix gently before use.

e Dilute into Medium: Perform a serial dilution. To minimize precipitation, first dilute the stock
solution into a small volume of pre-warmed (37°C) cell culture medium, mixing immediately
and thoroughly. Then, add this intermediate dilution to the final volume of medium.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b609953?utm_src=pdf-body
https://www.benchchem.com/product/b609953?utm_src=pdf-body
https://www.medchemexpress.com/pf-05105679.html
https://www.medchemexpress.com/pf-05105679.html
https://www.medchemexpress.com/pf-05105679.html?locale=es-ES
https://www.medchemexpress.com/pf-05105679.html?locale=ja-JP
https://www.probechem.com/products_PF-05105679.html
https://www.benchchem.com/product/b609953?utm_src=pdf-body
https://www.benchchem.com/product/b609953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Example for 10 pM final concentration in 10 mL medium:
» Add 10 pL of the 10 mM stock solution to 9.99 mL of pre-warmed cell culture medium.

» This creates a 1:1000 dilution, resulting in a final DMSO concentration of 0.1%.

e Mix and Apply: Gently mix the final working solution by inverting the tube or pipetting. Add
the solution to your cell cultures immediately.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
(e.g., 0.1%) to the cell culture medium without the compound. This is crucial to distinguish
the effects of the compound from those of the solvent.

Visualized Workflows and Pathways

Preparation of Working Solution (e.g., 10 pM)

Preparation of Stock Solution (10 mM)

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing PF-05105679 stock and working solutions.
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Caption: Inhibition of the TRPM8 ion channel signaling pathway by PF-05105679.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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